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Cat. No.: B15588599 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Kushenol O, a flavonoid compound isolated from the roots of Sophora flavescens, has

emerged as a molecule of significant interest in oncological research. This technical guide

provides a comprehensive overview of the chemical structure, physicochemical properties, and

known biological activities of Kushenol O. Detailed experimental methodologies for its isolation

and biological evaluation are presented, alongside a summary of its mechanism of action in

cancer, specifically through the modulation of the GALNT7/NF-κB signaling pathway. This

document aims to serve as a foundational resource for researchers investigating the

therapeutic potential of Kushenol O.

Chemical Structure and Properties
Kushenol O is a flavonoid characterized by a complex glycosidic structure. Its systematic

IUPAC name is 3-(4-methoxyphenyl)-7-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-

[[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxymethyl]oxan-2-yl]oxychromen-4-one[1]. The

chemical structure of Kushenol O is presented in Figure 1.
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 Figure 1. 2D Chemical Structure of
Kushenol O.

Physicochemical Properties
A summary of the key physicochemical properties of Kushenol O is provided in Table 1. While

experimental data for properties such as melting point and solubility are not readily available in

the literature, computed values provide valuable estimates for experimental design.

Table 1. Physicochemical Properties of Kushenol O.
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Property Value Source

Molecular Formula C27H30O13 [2]

Molecular Weight 562.52 g/mol [2]

Appearance White to off-white solid [2]

Purity >98% (HPLC) [3]

Computed XLogP3-AA -1.1 [1]

Hydrogen Bond Donor Count 6 [1]

Hydrogen Bond Acceptor

Count
13 [1]

Rotatable Bond Count 9 [1]

Exact Mass 562.16864101 Da [1]

Topological Polar Surface Area 194 Å² [1]

Spectroscopic Data
Detailed spectroscopic data, including 1H NMR, 13C NMR, and mass spectrometry, are

essential for the unambiguous identification and characterization of Kushenol O. While the

complete datasets are not publicly available, commercial suppliers of Kushenol O indicate the

availability of HNMR, CNMR, and MS data, which can be requested for verification purposes[2]

[3].

Biological Activity and Mechanism of Action
Kushenol O has demonstrated significant anticancer properties, particularly in the context of

papillary thyroid carcinoma (PTC)[4]. Research indicates that Kushenol O exerts its effects by

modulating the tumor immune microenvironment through the GALNT7/NF-κB signaling axis[4].

Anticancer Effects in Papillary Thyroid Carcinoma
Studies have shown that Kushenol O can inhibit the proliferation and promote the apoptosis of

PTC cells[4]. The proposed mechanism involves the inhibition of GALNT7 (Polypeptide N-
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Acetylgalactosaminyltransferase 7) expression. This inhibition leads to a cascade of

downstream effects, including:

Increased Oxidative Stress: A decrease in superoxide dismutase (SOD) levels and an

increase in malondialdehyde (MDA) levels, leading to the accumulation of reactive oxygen

species (ROS)[4].

Cell Cycle Arrest: Inhibition of the G1 phase of the cell cycle[4].

Induction of Apoptosis: Promotion of early apoptosis in PTC cells[4].

Modulation of the Tumor Immune Microenvironment
Kushenol O has been shown to regulate macrophage M2 polarization and efferocytosis in the

tumor microenvironment of PTC, which is mediated by the NF-κB axis[4]. By inhibiting the

inflammation-cancer transformation, Kushenol O may suppress tumor progression[4].

Signaling Pathway
The proposed signaling pathway for the anticancer activity of Kushenol O in papillary thyroid

carcinoma is illustrated in the following diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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